Cas no 73727-37-4 (1-bromo-3-methylbut-3-en-2-ol)

1-bromo-3-methylbut-3-en-2-ol structure

1-bromo-3-methylbut-3-en-2-ol structure

Product Name:1-bromo-3-methylbut-3-en-2-ol

CAS No:73727-37-4

MF:C₅H₉BrO

MW:165.028361082077

CID:2800649

PubChem ID:13287040

Update Time:2025-07-29

1-bromo-3-methylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-bromo-3-methylbut-3-en-2-ol
- 73727-37-4
- EN300-1914573
- DTXSID60534811
- Inchi： 1S/C5H9BrO/c1-4(2)5(7)3-6/h5,7H,1,3H2,2H3
- InChI Key： XQQCLFGNUSYCFT-UHFFFAOYSA-N
- SMILES： BrCC(C(=C)C)O

Computed Properties

Exact Mass: 163.98368g/mol
Monoisotopic Mass: 163.98368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 70.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 20.2Å²

1-bromo-3-methylbut-3-en-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1914573-1g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		1g	$1100.0	2023-09-17
Enamine	EN300-1914573-5g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		5g	$3189.0	2023-09-17
Enamine	EN300-1914573-10g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		10g	$4729.0	2023-09-17
Enamine	EN300-1914573-0.05g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		0.05g	$924.0	2023-09-17
Enamine	EN300-1914573-0.1g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		0.1g	$968.0	2023-09-17
Enamine	EN300-1914573-0.25g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		0.25g	$1012.0	2023-09-17
Enamine	EN300-1914573-0.5g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		0.5g	$1056.0	2023-09-17
Enamine	EN300-1914573-1.0g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		1g	$1100.0	2023-05-31
Enamine	EN300-1914573-2.5g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		2.5g	$2155.0	2023-09-17
Enamine	EN300-1914573-5.0g	1-bromo-3-methylbut-3-en-2-ol	73727-37-4		5g	$3189.0	2023-05-31

1-bromo-3-methylbut-3-en-2-ol Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090

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Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins

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